Cas no 121565-03-5 (Ethyl 2-(6-bromo-8-methyl-3-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)acetate)

• Product Name: Ethyl 2-(6-bromo-8-methyl-3-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)acetate
• CAS No: 121565-03-5
• MF: C₁₃H₁₄BrNO₄
• MW: 328.158563137054
• CID: 1093028
• PubChem ID: 14288474
• Update Time: 2025-07-23

Ethyl 2-(6-bromo-8-methyl-3-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(6-bromo-8-methyl-3-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)acetate
• ethyl 2-(6-bromo-8-methyl-3-oxo-1,4-benzoxazin-4-yl)acetate
• Ethyl2-(6-bromo-8-methyl-3-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)acetate
• 121565-03-5

• Inchi： 1S/C13H14BrNO4/c1-3-18-12(17)6-15-10-5-9(14)4-8(2)13(10)19-7-11(15)16/h4-5H,3,6-7H2,1-2H3
• InChI Key： AEAGBEWRNIFMFJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C2=C(C=1)N(C(CO2)=O)CC(=O)OCC

Computed Properties

• Exact Mass: 327.01062g/mol
• Monoisotopic Mass: 327.01062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.8Ų

Additional information on Ethyl 2-(6-bromo-8-methyl-3-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)acetate

Ethyl 2-(6-bromo-8-methyl-3-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)acetate: A Comprehensive Overview

Ethyl 2-(6-bromo-8-methyl-3-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)acetate is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, with the CAS number 121565-03-5, belongs to a class of heterocyclic molecules that exhibit a blend of structural features from benzoxazine and acetate moieties. The presence of a bromo substituent at the 6-position and a methyl group at the 8-position of the benzo[b][1,4]oxazine core introduces specific electronic and steric influences that can modulate its reactivity and biological interactions.

The benzo[b][1,4]oxazine scaffold is a fused heterocycle that combines a benzene ring with an oxazine ring, providing a versatile platform for drug design. The 3-oxo functionality at the 3-position introduces a carbonyl group, which can participate in various chemical reactions such as condensation, reduction, or further functionalization. The acetate moiety at the 2-position adds another layer of reactivity, allowing for potential derivatization into other pharmacologically relevant structures.

Recent advancements in medicinal chemistry have highlighted the importance of brominated benzo[b][1,4]oxazines in the development of novel therapeutic agents. The bromo substituent is particularly significant as it can serve as a handle for further chemical manipulation via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures. These reactions are pivotal in synthesizing biaryl compounds, which are prevalent in many pharmacologically active molecules.

Moreover, the methyl group at the 8-position can influence the electronic properties of the molecule by inducing hyperconjugation and steric effects. This can alter the binding affinity and selectivity of the compound when interacting with biological targets. The combination of these structural features makes Ethyl 2-(6-bromo-8-methyl-3-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)acetate a promising candidate for further investigation in drug discovery programs.

In terms of biological activity, preliminary studies have suggested that this compound may exhibit properties relevant to various therapeutic areas. For instance, modifications of similar benzo[b][1,4]oxazine derivatives have shown potential in inhibiting enzymes involved in inflammatory pathways. The presence of both carbonyl and bromo functionalities could enhance interactions with specific binding pockets in target proteins, potentially leading to improved efficacy.

The synthesis of Ethyl 2-(6-bromo-8-methyl-3-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)acetate involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key steps typically include cyclization reactions to form the benzo[b][1,4]oxazine core followed by functional group interconversions to introduce the bromo and methyl substituents. The final step often involves esterification to incorporate the acetate moiety.

Recent research has also explored the use of computational methods to predict the biological activity of this compound. Molecular docking studies have been employed to evaluate its potential interactions with various protein targets. These studies have provided valuable insights into how different structural modifications can influence binding affinity and selectivity.

The acetate group in Ethyl 2-(6-bromo-8-methyl-3-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)acetate is particularly noteworthy as it can be further modified to explore different pharmacophoric patterns. For example, hydrolysis or reduction of this group could yield new derivatives with distinct biological profiles. Such modifications are essential for optimizing drug candidates during lead optimization phases.

Another area of interest is the exploration of Ethyl 2-(6-bromo-8-methyl-3-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)acetate in combination therapies. Its unique structural features make it a suitable candidate for developing prodrugs or drug combinations that could enhance therapeutic outcomes by targeting multiple pathways simultaneously.

The role of benzo[b][1,4]oxazines in medicinal chemistry continues to expand as researchers uncover new synthetic strategies and biological applications. The versatility of this scaffold allows for the creation of diverse molecular architectures with tailored properties for specific therapeutic needs.

In conclusion, Ethyl 2-(6-bromo-8-methyl-3-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)acetate represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing novel therapeutic agents. Further exploration into its synthesis, biological activity, and potential applications will continue to contribute to advancements in drug discovery and development.